Cas no 2102409-14-1 (1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID)

• Product Name: 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID
• CAS No: 2102409-14-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5698064
• PubChem ID: 138109634
• Update Time: 2026-03-11

1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• Spiro[1,4,6,7-tetrahydroindazole-5,1'-cyclopropane]-3-carboxylic acid
• Spiro[cyclopropane-1,5'-[5H]indazole]-3'-carboxylic acid, 1',4',6',7'-tetrahydro-
• 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID
• 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLICACID
• 2102409-14-1

• Inchi： 1S/C10H12N2O2/c13-9(14)8-6-5-10(3-4-10)2-1-7(6)11-12-8/h1-5H2,(H,11,12)(H,13,14)
• InChI Key： HFVMGLVKCAFVKA-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC3(C2)CC3)NN=1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 475.2±45.0 °C(Predicted)
• pka: 16.16±0.20(Predicted)

Additional information on 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID

Compound CAS No: 2102409-14-1 - 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID

The compound with CAS number 2102409-14-1, known as 1',4',6',7'-TETRAHYDROSPIRO[CYCLOPROPANE-1,5'-INDAZOLE]-3'-CARBOXYLIC ACID, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a cyclopropane ring with an indazole moiety, creating a highly functionalized framework that holds promise for various applications in drug discovery.

The structure of this compound is particularly intriguing due to its spiro arrangement, where the cyclopropane ring is fused at the 5' position of the indazole ring. This arrangement not only imparts structural rigidity but also creates a platform for potential interactions with biological targets. The carboxylic acid group at the 3' position further enhances its versatility, allowing for various modifications and functionalizations that could be exploited in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to modulate specific biological pathways has been explored in several preclinical models, demonstrating promising activity against various disease states. For instance, research has shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory processes, suggesting its potential utility in the treatment of inflammatory diseases.

In addition to its pharmacological properties, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of its spirocyclic core involves a series of intricate reactions that showcase the ingenuity of modern synthetic methods. Researchers have employed strategies such as ring-closing metathesis and cascade reactions to assemble this complex structure efficiently, setting a benchmark for future synthetic efforts.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding modes with target proteins, revealing key interactions that contribute to its biological activity. These findings have been instrumental in guiding ongoing optimization efforts aimed at improving its potency and selectivity.

Looking ahead, the continued exploration of this compound's biological profile and chemical versatility is expected to unlock new opportunities in drug development. Its unique structure and promising pharmacological properties position it as a valuable asset in the quest for innovative therapeutic solutions.